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Compound of Interest

Compound Name: 2',5'-Bis-O-(triphenyIMethyl)uridine

Cat. No.: B13089096

This technical guide provides a comprehensive overview of 2',5'-bis-O-trityluridine, a protected
nucleoside derivative crucial for the chemical synthesis of oligonucleotides and in various
biochemical studies. This document is intended for researchers, scientists, and professionals in
the fields of drug development and nucleic acid chemistry.

Core Data Presentation

The quantitative data for 2',5'-bis-O-trityluridine, based on its chemical structure derived from
uridine and two trityl protecting groups, are summarized below.

Parameter Value

Chemical Formula C47H40N206
Molecular Weight 728.84 g/mol
Appearance White to off-white solid

Soluble in organic solvents like
Solubility dichloromethane, chloroform, and ethyl acetate.

Insoluble in water.

Note: The molecular weight and formula are calculated based on the structure of uridine with
two trityl groups attached at the 2' and 5' positions of the ribose sugar.
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Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and
characterization of 2',5'-bis-O-trityluridine.

1. Synthesis of 2',5'-bis-O-trityluridine

This protocol describes a common method for the selective protection of the hydroxyl groups of
uridine.

» Materials:
o Uridine
o Trityl chloride (TrCl)
o Anhydrous pyridine
o N,N-Dimethylformamide (DMF)
o Dichloromethane (DCM)
o Silica gel for column chromatography
o Ethyl acetate and hexane for elution

e Procedure:

[¢]

Dissolve uridine in a minimal amount of anhydrous pyridine and DMF.

Cool the solution to 0°C in an ice bath.

o

o

Add trityl chloride (approximately 2.2 equivalents) portion-wise to the stirred solution.

[¢]

Allow the reaction to warm to room temperature and stir for 12-24 hours.

[¢]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

o

Once the reaction is complete, quench it by adding cold water.
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o Extract the product with dichloromethane.
o Wash the organic layer sequentially with saturated sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced
pressure.

o Purify the crude product by silica gel column chromatography using a gradient of ethyl
acetate in hexane.

o Collect the fractions containing the desired product and evaporate the solvent to obtain
2',5'-bis-O-trityluridine as a solid.

2. Characterization of 2',5'-bis-O-trityluridine

The identity and purity of the synthesized compound can be confirmed using the following
analytical techniques.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR and *3C NMR spectroscopy are used to confirm the structure. The presence of the
trityl groups will be indicated by characteristic signals in the aromatic region (typically
between 7.2 and 7.5 ppm in tH NMR). The attachment to the 2' and 5' positions can be
confirmed by the chemical shifts of the ribose protons.

e Mass Spectrometry (MS):

o Electrospray ionization (ESI) or Matrix-Assisted Laser Desorption/lonization (MALDI) mass
spectrometry can be used to determine the molecular weight of the compound, confirming
the expected mass-to-charge ratio corresponding to the molecular formula C47H40N206.

e High-Performance Liquid Chromatography (HPLC):

o Reversed-phase HPLC can be employed to assess the purity of the synthesized 2',5'-bis-
O-trityluridine.

Visualizations
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Experimental Workflow for Synthesis and Purification

The following diagram illustrates the general workflow for the synthesis and subsequent
purification of 2',5'-bis-O-trityluridine.
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Synthesis and Purification Workflow
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Signaling Pathway Context: Role of Uridine in Pyrimidine Metabolism

While 2',5'-bis-O-trityluridine is a synthetic molecule, its core, uridine, is a key component in
cellular pyrimidine metabolism. The following diagram shows a simplified pathway involving
uridine.
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Simplified Pyrimidine Metabolism Pathway
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[https://www.benchchem.com/product/b13089096#2-5-bis-o-trityluridine-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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